2-(3,4-dihydro-2H-quinolin-1-yl)ethanol
Overview
Description
Scientific Research Applications
Antitumor Activity
The compound 2-(3,4-dihydro-2H-quinolin-1-yl)ethanol has been identified as a pharmacophore with potential antitumor properties. Research suggests that derivatives of this compound could be synthesized to target various forms of cancer .
Antimicrobial and Antifungal Activities
This chemical also shows promise in the development of new antimicrobial and antifungal agents. Its structure allows for the creation of compounds that could be effective against a range of microbial and fungal pathogens .
Antiviral Activity
Studies indicate that 2-(3,4-dihydro-2H-quinolin-1-yl)ethanol and its derivatives may have applications in treating viral infections, adding another layer to its multifaceted potential in medical research .
Antioxidant Properties
The compound’s ability to act as an antioxidant suggests it could be useful in combating oxidative stress, which is implicated in various diseases and aging processes .
Anti-inflammatory Effects
There is evidence to suggest that derivatives of 2-(3,4-dihydro-2H-quinolin-1-yl)ethanol may possess anti-inflammatory properties, making them candidates for the treatment of inflammatory diseases .
Anticoagulant Potential
Finally, the compound has been found to have anticoagulant activity, which could be beneficial in preventing or treating thrombotic disorders .
Mechanism of Action
Target of Action
Quinoline derivatives are known to be prevalent in natural products and pharmacologically useful compounds . They are often used in proteomics research , suggesting that they may interact with a variety of proteins within the cell.
Mode of Action
Quinoline derivatives are known to undergo various reactions, including nucleophilic attacks , which could potentially alter their targets’ function. The compound’s interaction with its targets and the resulting changes would depend on the specific protein or enzyme it interacts with.
Biochemical Pathways
Quinoline derivatives are known to be involved in a variety of biological activities, suggesting that they may affect multiple pathways .
Pharmacokinetics
One study on a similar compound demonstrated stability in both simulated gastric fluid and simulated intestinal fluid , suggesting that 2-(3,4-dihydro-2H-quinolin-1-yl)ethanol may also have good bioavailability.
Result of Action
Quinoline derivatives are known to exhibit a variety of biological activities, including antitumor, antimicrobial, antifungal, antiviral, antioxidant, anti-inflammatory, and anticoagulant activities . The specific effects would depend on the compound’s targets and the biochemical pathways it affects.
properties
IUPAC Name |
2-(3,4-dihydro-2H-quinolin-1-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c13-9-8-12-7-3-5-10-4-1-2-6-11(10)12/h1-2,4,6,13H,3,5,7-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXVIVYWHHZOPGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20435597 |
Source
|
| Record name | 2-(3,4-dihydro-2H-quinolin-1-yl)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20435597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
52704-48-0 |
Source
|
| Record name | 2-(3,4-dihydro-2H-quinolin-1-yl)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20435597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-methoxyphenyl)-5-methyl-6-phenylisoxazolo[4,5-c]pyridin-4(5H)-one](/img/structure/B1353933.png)
![1,4-Dioxaspiro[4.5]decane-8-carbaldehyde](/img/structure/B1353936.png)
![(2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol](/img/structure/B1353949.png)
